(1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl)(4-phenylpiperazin-1-yl)methanone

• IUPAC Name: [1-(3-fluorophenyl)triazol-4-yl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H18FN5O/c20-15-5-4-8-17(13-15)25-14-18(21-22-25)19(26)24-11-9-23(10-12-24)16-6-2-1-3-7-16/h1-8,13-14H,9-12H2
• InChI Key: YYSKKCTWDDSXRG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CN(N=N3)C4=CC(=CC=C4)F
• Molecular Formula: C19H18FN5O
• Molecular Weight: 351.4 g/mol

Description

(1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl)(4-phenylpiperazin-1-yl)methanone, also known as FPTM, is a chemical compound that has gained significant attention in scientific research. FPTM belongs to the class of 1,2,3-triazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of (1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl)(4-phenylpiperazin-1-yl)methanone is not yet fully understood. However, studies have shown that this compound exerts its pharmacological activities by inhibiting various enzymes, including DNA gyrase, topoisomerase II, and histone deacetylase. Moreover, this compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of various bacteria and fungi, including Staphylococcus aureus, Escherichia coli, and Candida albicans. Moreover, this compound has also been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. Furthermore, this compound has also been found to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of (1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl)(4-phenylpiperazin-1-yl)methanone is its broad-spectrum activity against various bacteria, fungi, and cancer cells. Moreover, this compound has also been found to have low toxicity in normal cells, making it a potential candidate for the development of new drugs. However, one of the limitations of this compound is its poor solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on (1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl)(4-phenylpiperazin-1-yl)methanone. One of the significant areas of research is the development of new drugs based on this compound for the treatment of various diseases. Moreover, this compound can also be modified to improve its pharmacokinetics and bioavailability. Furthermore, this compound can also be used as a starting material for the synthesis of new compounds with potential pharmacological activities.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has been extensively studied for its potential use in various scientific research applications, including the development of new drugs for the treatment of various diseases. Moreover, this compound has also been found to possess various pharmacological activities, including antibacterial, antifungal, and anticancer activities. However, further research is needed to fully understand the mechanism of action of this compound and to develop new drugs based on this compound.

Scientific Research Applications

(1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl)(4-phenylpiperazin-1-yl)methanone has been extensively studied for its potential use in various scientific research applications. One of the significant research areas is the development of new drugs for the treatment of various diseases. This compound has been found to possess various pharmacological activities, including antibacterial, antifungal, and anticancer activities. Moreover, this compound has also been studied for its potential use as a diagnostic tool for various diseases, including cancer.